N-(3,5-dichlorophenyl)-2-(1-phenyltetrazol-5-yl)sulfanylacetamide

• IUPAC Name: N-(3,5-dichlorophenyl)-2-(1-phenyltetrazol-5-yl)sulfanylacetamide
• InChI: InChI=1S/C15H11Cl2N5OS/c16-10-6-11(17)8-12(7-10)18-14(23)9-24-15-19-20-21-22(15)13-4-2-1-3-5-13/h1-8H,9H2,(H,18,23)
• InChI Key: BHWGEYIYTSTVPL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NN=N2)SCC(=O)NC3=CC(=CC(=C3)Cl)Cl
• Molecular Formula: C15H11Cl2N5OS
• Molecular Weight: 380.3 g/mol

Description

N-(3,5-dichlorophenyl)-2-(1-phenyltetrazol-5-yl)sulfanylacetamide, commonly known as DPTA, is a chemical compound that has gained significant attention in scientific research due to its potential benefits in various fields.

Scientific Research Applications

Vibrational Spectroscopic Signatures and Quantum Computational Approach

A study on a similar molecule, N–(4–chlorophenyl)–2–[(4,6–di–aminopyrimidin–2–yl)sulfanyl]acetamide, explored its vibrational signatures using Raman and Fourier transform infrared spectroscopy, compared with ab initio calculations. The research focused on the geometric equilibrium, inter and intra-molecular hydrogen bond, harmonic vibrational wavenumbers, and the stereo-electronic interactions confirming stability through natural bond orbital analysis. This approach provides insight into the molecule's structure and potential interactions, suggesting applications in understanding molecular stability and interaction dynamics in biological systems (S. J. Jenepha Mary, S. Pradhan, C. James, 2022).

Glutaminase Inhibition for Therapeutic Applications

Another study involved the design, synthesis, and pharmacological evaluation of bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs as potent and selective allosteric inhibitors of kidney-type glutaminase (GLS). This research highlights the therapeutic potential of GLS inhibition in treating cancer, indicating that structural analogs of BPTES, including those with similarities to N-(3,5-dichlorophenyl)-2-(1-phenyltetrazol-5-yl)sulfanylacetamide, could be explored for their antitumor activities (K. Shukla et al., 2012).

Anticancer Activity Evaluation

The synthesis and in vitro anticancer evaluation of 2-Aryl-4-Arylsulfonyl-5-RS-1,3-Oxazoles, including compounds structurally related to N-(3,5-dichlorophenyl)-2-(1-phenyltetrazol-5-yl)sulfanylacetamide, demonstrated significant activity against certain cancer cell lines. This suggests the potential for developing new anticancer agents based on modifications of the molecule's structure to target specific tumors more effectively (Volodymyr Zyabrev et al., 2022).

Antibacterial and Antifungal Activities

Research on sulfanilamide derivatives, including N-substituted versions, revealed no significant antibacterial activity upon modification of the benzene ring but exhibited thermogravimetric properties and melting points suitable for further exploration in antimicrobial applications. This indicates that structural relatives of N-(3,5-dichlorophenyl)-2-(1-phenyltetrazol-5-yl)sulfanylacetamide could be studied for their antimicrobial properties (M. Lahtinen et al., 2014).